methyl 3,4-dihydro-2(1H)-isoquinolinecarboxylate

• CAS No.: 87803-14-3
• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: methyl 3,4-dihydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C11H13NO2/c1-14-11(13)12-7-6-9-4-2-3-5-10(9)8-12/h2-5H,6-8H2,1H3
• InChI Key: SOCCRIKCAQBSHR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC2=CC=CC=C2C1

Description

Methyl 3,4-dihydro-2(1H)-isoquinolinecarboxylate is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl chloroformate (15.45 mL, 200 mmol) in CH2Cl2 (50 mL) was added to a solution of 1,2,3,4-tetrahydroisoquinoline (13.3 g, 100 mmol) and triethylamine (57 mL, 400 mmol) in CH2Cl2 (200 mL) at 0° C. The reaction mixture was stirred for 3 hours then was quenched with water. The organic layer was separated and washed with water (2×50 mL). The organic layer was then dried over anhydrous magnesium sulfate, filtered and the resultant filtrate was concentrated in vacuo to provide the title compound (19.1 g). The crude material thus obtained was used without further purification.